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Compound of Interest

1-Chloro-2-
Compound Name:
(trichloromethyl)benzene

Cat. No.: B131812

Essential Safety and Handling Guide for 1-Chloro-2-
(trichloromethyl)benzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Chloro-2-(trichloromethyl)benzene. It is intended for
laboratory personnel, including researchers, scientists, and professionals in drug development,
to ensure safe and compliant laboratory operations.

Quantitative Safety Data

The following table summarizes key quantitative data for 1-Chloro-2-
(trichloromethyl)benzene. This information is critical for risk assessment and the
implementation of appropriate safety measures.
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Parameter

Value

Source(s)

Physical State

Colorless to pale yellow liquid

[1]

or solid
Odor Pungent [1]
Melting Point 29-31 °C [2][3]
Boiling Point 260-264 °C [11[3]
_ 1.508 - 1.5187 g/cm? at 20-25
Density [1112][3]
°C
Flash Point 110-112°C [1]

Vapor Pressure

1 mmHg at 25 °C

[2]

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Soluble in many organic

solvents like ethanol and ether

[1]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1-Chloro-2-(trichloromethyl)benzene is crucial to

minimize exposure and ensure a safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled.

o Storage Location: Store in a cool, dry, well-ventilated area designated as a corrosives area.

[2] The storage area should be separate from incompatible materials such as oxidizing

agents and strong bases.[1][2]

o Container Integrity: Keep the container tightly closed when not in use to prevent the ingress

of moisture.[1][2] Store in the original container.[4][5]
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e Environmental Protection: The storage area should not have drain or sewer access.[4][5]

Personal Protective Equipment (PPE)

Before handling, all personnel must be equipped with the following PPE:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2] A face shield may also be necessary.[6]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[2][7] Gloves must be inspected prior
to use.[6]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[2] This may
include a lab coat, apron, or coveralls.

o Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator
when necessary, especially in situations where ventilation is inadequate or when dealing with
spills.[2][5] Follow OSHA respirator regulations found in 29 CFR 1910.134.[2]

Handling and Use

» Ventilation: Always handle 1-Chloro-2-(trichloromethyl)benzene in a well-ventilated area,
preferably within a chemical fume hood.[2]

» Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[2] Avoid breathing
dust, vapor, mist, or gas.[2]

» Hygiene Practices: Do not eat, drink, or smoke when using this product.[8] Wash hands
thoroughly after handling.[8]

o Contaminated Items: Discard contaminated shoes and wash contaminated clothing before
reuse.[2]

Emergency Procedures
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Immediate and appropriate responses to emergencies can significantly mitigate harm.

Spills and Leaks

Evacuation: Evacuate personnel from the immediate spill area.[7]
Ventilation: Ensure adequate ventilation.[7]
Containment: Prevent the spill from entering drains or waterways.[7][8]

Cleanup: For small spills, use an absorbent material like sand or earth and place it in a
suitable, closed container for disposal.[2] For larger spills, dike the area and collect the
material.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as
described above.

First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, give artificial respiration. Seek immediate medical attention.[2][7] Do not use
mouth-to-mouth resuscitation.[2]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes.[2] Do not
allow the victim to rub or keep their eyes closed.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][4][5] If the person is conscious and alert, rinse their
mouth and have them drink 2-4 cupfuls of milk or water.[2] Never give anything by mouth to
an unconscious person.[2] Seek immediate medical attention.

Fire Fighting

Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water
spray.[2] Do NOT get water inside containers.[2]
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e Hazards: The substance is non-combustible but may decompose upon heating to produce
corrosive and/or toxic fumes, including hydrogen chloride and carbon monoxide.[2]
Containers may explode when heated.[2] Contact with metals may evolve flammable
hydrogen gas.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][8]

Disposal Plan

Proper disposal of 1-Chloro-2-(trichloromethyl)benzene and its contaminated materials is
essential to prevent environmental contamination and comply with regulations.

» Waste Collection: Collect waste material in suitable, closed, and properly labeled containers.

[7]

» Disposal Method: Dispose of the chemical and any contaminated materials through a
licensed hazardous waste disposal company.[6] The material may be dissolved or mixed with
a combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.[6]

* Regulatory Compliance: Ensure that all federal, state, and local regulations regarding
hazardous waste disposal are strictly followed.[9] Do not let the product enter drains or the
environment.[4][5][7]

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling and responding to
emergencies involving 1-Chloro-2-(trichloromethyl)benzene.
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Safe Handling Workflow for 1-Chloro-2-(trichloromethyl)benzene

Receiving and Storage

:

Wear Appropriate PPE

Handling and Use in Ventilated Area

Decontamination and Waste Collection

Proper Disposal via Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: A flowchart illustrating the standard operating procedure for handling 1-Chloro-2-
(trichloromethyl)benzene.
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Emergency Response Protocol

Spill or Leak Occurs Personnel Exposure

Provide First Aid

Evacuate Area
(as per exposure type)
Don Emergency PPE Seek Immediate Medical Attention

Contain Spill
(Prevent entry to drains)

Clean up with Absorbent

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: A diagram outlining the immediate steps to be taken in the event of a spill or personnel
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(trichloromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131812#personal-protective-equipment-for-handling-
1-chloro-2-trichloromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
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